O-(2-Chloroethyl) methyl(phenyl)carbamothioate
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Description
O-(2-Chloroethyl) methyl(phenyl)carbamothioate is an organic compound that belongs to the class of carbamothioates It is characterized by the presence of a chloroethyl group, a methyl group, and a phenyl group attached to a carbamothioate moiety
Properties
CAS No. |
62603-78-5 |
|---|---|
Molecular Formula |
C10H12ClNOS |
Molecular Weight |
229.73 g/mol |
IUPAC Name |
O-(2-chloroethyl) N-methyl-N-phenylcarbamothioate |
InChI |
InChI=1S/C10H12ClNOS/c1-12(10(14)13-8-7-11)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3 |
InChI Key |
IIXCXZLFCBJWBP-UHFFFAOYSA-N |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=S)OCCCl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of O-(2-Chloroethyl) methyl(phenyl)carbamothioate typically involves the reaction of 2-chloroethanol with methyl(phenyl)carbamothioate under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction conditions, including temperature and solvent, are optimized to achieve a high yield of the desired product.
Industrial Production Methods
In an industrial setting, the production of O-(2-Chloroethyl) methyl(phenyl)carbamothioate may involve large-scale batch or continuous processes. The use of efficient catalysts and optimized reaction conditions ensures the economic viability of the production process. The purification of the final product is achieved through techniques such as distillation or recrystallization.
Chemical Reactions Analysis
Types of Reactions
O-(2-Chloroethyl) methyl(phenyl)carbamothioate undergoes various chemical reactions, including:
Nucleophilic Substitution: The chloroethyl group can be substituted by nucleophiles such as amines or thiols.
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the carbamothioate moiety to a corresponding amine.
Common Reagents and Conditions
Nucleophilic Substitution: Common reagents include amines (e.g., ethylamine) and thiols (e.g., thiophenol). The reactions are typically carried out in polar solvents such as ethanol or acetonitrile.
Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid are used under controlled conditions.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed in anhydrous solvents.
Major Products
Nucleophilic Substitution: Substituted carbamothioates with different nucleophiles.
Oxidation: Sulfoxides and sulfones.
Reduction: Amines and related derivatives.
Scientific Research Applications
O-(2-Chloroethyl) methyl(phenyl)carbamothioate has several applications in scientific research:
Chemistry: Used as a reagent in organic synthesis for the preparation of various derivatives.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.
Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of O-(2-Chloroethyl) methyl(phenyl)carbamothioate involves its interaction with specific molecular targets. The compound can form covalent bonds with nucleophilic sites on proteins or DNA, leading to the inhibition of biological processes. The pathways involved include the alkylation of nucleophilic groups, resulting in the disruption of cellular functions.
Comparison with Similar Compounds
Similar Compounds
- O-ethyl (2-chlorophenyl)carbamothioate
- O-(2-Chloroethyl) ethyl(phenyl)carbamothioate
Uniqueness
O-(2-Chloroethyl) methyl(phenyl)carbamothioate is unique due to its specific structural features, which confer distinct reactivity and biological activity. The presence of the chloroethyl group enhances its ability to undergo nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis.
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